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Compound of Interest

Compound Name: Furomine

cat. No.: B137070

An In-depth Technical Guide to Phentermine

Introduction

Phentermine is a sympathomimetic amine that functions as a central nervous system stimulant
and anorectic agent.[1][2] Chemically, it is a substituted amphetamine and is utilized primarily
for the short-term management of obesity, in conjunction with a regimen of diet and exercise.[3]
[4][5] This document provides a comprehensive overview of the chemical structure,
physicochemical properties, pharmacology, and relevant experimental data pertaining to
Phentermine.

Chemical Structure and Identification

Phentermine, chemically known as 2-methyl-1-phenylpropan-2-amine, is a chiral compound.[1]

IUPAC Name: 2-methyl-1-phenylpropan-2-amine[1]

e Synonyms: a,a-Dimethylphenethylamine, Phenyl-tert-butylamine, Benzeneethanamine,
alpha,alpha-dimethyl-[1][6][7]

o CAS Number: 122-09-8 (Phentermine base), 1197-21-3 (Phentermine hydrochloride)[6][8][9]
e Molecular Formula: C1oH1sN[1][6][7]

e InChl Key: DHHVAGZRUROJKS-UHFFFAQOYSA-N[3]
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Physicochemical Properties

Phentermine is typically available as a hydrochloride salt to improve its stability and solubility.

The properties of both the free base and the hydrochloride salt are summarized below.

Value (Phentermine

Value (Phentermine

Property . Reference
Base) Hydrochloride)
Molecular Weight 149.23 g/mol 185.69 g/mol [1][6]
o White, crystalline
Appearance Oily liquid [1][6]
powder
Melting Point Not reported 198 °C [6]
Boiling Point 205 °C at 750 mmHg Not applicable [6]
Very soluble in
chloroform; insoluble
Solubility Insoluble in water in ether; very slightly [1][6]
soluble in benzene &
acetone
pKa 9.84 Not applicable [1]
LogP 1.9 Not applicable [1]
Pharmacology

Mechanism of Action

The primary mechanism of action of Phentermine involves the modulation of neurotransmitter

levels in the brain, leading to appetite suppression.[4][10] It acts as a norepinephrine-dopamine
releasing agent (NDRA).[3]

The proposed signaling pathway is as follows:

e Phentermine crosses the blood-brain barrier.

e |t stimulates the release of norepinephrine and dopamine from nerve terminals in the lateral

hypothalamic feeding center.[1]
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 Increased levels of these neurotransmitters lead to a decreased sensation of hunger.[4][10]

While its primary effects are on norepinephrine and dopamine, it has only weak effects on
serotonin.[3]

Synaptic Cleft

Neurotransmitter Vesicles Release Increased Norepinephrine Binding - .
(Norepinephrine, Dopamine) & Dopamine Receptor Binding Decreased Appetite

Click to download full resolution via product page

Caption: Proposed mechanism of action of Phentermine.

Pharmacokinetics

Parameter Value Reference
Bioavailability High (almost 100%) [3]
Protein Binding 17.5% [3]

Minimal (approximately 6%
] metabolized via para-
Metabolism ) o [3]
hydroxylation, N-oxidation, and

N-hydroxylation)

o _ 20-25 hours (urinary pH-
Elimination Half-life [3]
dependent)

) Primarily renal (62—-85% as
Excretion [3]
unchanged drug)

Experimental Protocols
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Detailed experimental protocols for the characterization and analysis of Phentermine are
extensive. Below are generalized methodologies for key experiments.

Synthesis of Phentermine Hydrochloride

A common synthetic route involves the reductive amination of a ketone. A detailed, citable
protocol can be found in the patent literature.[6]

e Principle: Reductive amination of phenylacetone with ammonia.

¢ Generalized Protocol:

o

Dissolve phenylacetone in a suitable solvent (e.g., methanol).

o Add a source of ammonia (e.g., ammonium acetate) and a reducing agent (e.g., sodium
cyanoborohydride).

o Allow the reaction to proceed at a controlled temperature until completion, monitored by
techniques like Thin Layer Chromatography (TLC).

o Quench the reaction and perform an aqueous workup to isolate the crude product.
o Purify the phentermine base using distillation or column chromatography.

o Dissolve the purified base in a suitable solvent (e.g., diethyl ether) and bubble hydrogen
chloride gas through the solution to precipitate phentermine hydrochloride.

o Collect the precipitate by filtration, wash with a non-polar solvent, and dry under vacuum.

Reductive Amination LGNS W Purification Salt Formation
(Ammonia, Reducing Agent) a P (Distillation/Chromatography) (HCI)

Start: Phenylacetone

End: Phentermine HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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